Yadanzioside-L

• IUPAC Name: methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-15,16-dihydroxy-3-[(E)-4-hydroxy-3,4-dimethylpent-2-enoyl]oxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• InChI: InChI=1S/C34H46O17/c1-12(31(3,4)45)7-18(37)50-24-26-33-11-47-34(26,30(44)46-6)27(42)22(41)25(33)32(5)9-15(36)23(13(2)14(32)8-17(33)49-28(24)43)51-29-21(40)20(39)19(38)16(10-35)48-29/h7,14,16-17,19-22,24-27,29,35,38-42,45H,8-11H2,1-6H3/b12-7+/t14-,16+,17+,19+,20-,21+,22+,24+,25+,26+,27-,29-,32-,33+,34?/m0/s1
• InChI Key: VQXORSYVERYBCU-GPWDFBTESA-N
• Canonical SMILES: CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C(C)(C)O)(OC5)C(=O)OC)O)O)C)OC6C(C(C(C(O6)CO)O)O)O
• Isomeric SMILES: CC1=C(C(=O)C[C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H](C([C@@H]4[C@H](C(=O)O3)OC(=O)/C=C(\C)/C(C)(C)O)(OC5)C(=O)OC)O)O)C)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O
• Molecular Formula: C34H46O17
• Molecular Weight: 726.7 g/mol
• CAS RN: 99132-97-5

Description

Yadanzioside-L is a quassinoid. It shows anti-tobacco mosaic virus (TMV) activity with an IC50 value of 4.86 μM. It is derived from the seeds of Brucea javanica.

Molecular Structure Analysis

The molecular formula of Yadanzioside-L is C34H46O17. It has a molecular weight of 726.72. The chemical structure can be found in the references.

Physical And Chemical Properties Analysis

Yadanzioside-L is a powder. It has a molecular weight of 726.72 and a molecular formula of C34H46O17. The compound is stable under normal temperatures and pressures.

Scientific Research Applications

Antiviral Activities

Yadanzioside-L, identified in various studies, has demonstrated significant antiviral properties. A 2010 study revealed that yadanzioside-L, along with other quassinoids from Brucea javanica, showed potent anti-tobacco mosaic virus (TMV) activity, surpassing the efficacy of the positive control used in the study (Yan et al., 2010).

Potential in Cancer Treatment

Research on Brucea javanica, which contains yadanzioside-L, has revealed its potential in cancer treatment. A study conducted in 2011 on the seeds of cultivated Brucea javanica found that yadanzioside-L, along with other compounds, exhibited slight activity against various tumor cells, indicating its potential as an antitumor agent (Liu et al., 2011).

Interaction with Human Proteins

A 2014 study proposed a computational framework to understand the pharmacology of herb medicines like Brucea javanica, which contains yadanzioside-L. This study identified numerous ingredient-target interactions, providing insights into the potential mechanisms through which yadanzioside-L and similar compounds could exert their therapeutic effects (Zhang et al., 2014).

Role in Treatment of Glioblastoma

In 2021, research exploring the action mechanism of Yadanzi (Brucea javanica) in the treatment of glioblastoma (GBM) utilized bioinformatics and network pharmacology. This study suggests that compounds like yadanzioside-L in Yadanzi could be crucial for the treatment of GBM, potentially improving prognosis (Zhao & Si, 2021).

Mechanism of Action

Yadanzioside-L exhibits anti-tobacco mosaic virus (TMV) activity. The specific mechanism of action is not detailed in the search results. More research is needed to elucidate the exact mechanism of action.

Safety and Hazards

Yadanzioside-L is not classified as a hazardous substance. In case of contact with eyes or skin, it is recommended to rinse with plenty of water. If ingested or inhaled, medical attention should be sought.